3-hydroxy-2-(pentafluorophenyl)-2,3-dihydroquinazolin-4(1H)-one

Specification

• CAS No.: 438219-97-7
• Molecular Formula: C14H7F5N2O2
• Molecular Weight: 330.21g/mol
• IUPAC Name: 3-hydroxy-2-(2,3,4,5,6-pentafluorophenyl)-1,2-dihydroquinazolin-4-one
• Standard InChI: InChI=1S/C14H7F5N2O2/c15-8-7(9(16)11(18)12(19)10(8)17)13-20-6-4-2-1-3-5(6)14(22)21(13)23/h1-4,13,20,23H
• Standard InChI Key: PEPFANHCDNJQAE-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=O)N(C(N2)C3=C(C(=C(C(=C3F)F)F)F)F)O
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C(N2)C3=C(C(=C(C(=C3F)F)F)F)F)O

Introduction

Structural Characteristics and Basic Properties

3-hydroxy-2-(pentafluorophenyl)-2,3-dihydroquinazolin-4(1H)-one belongs to the family of dihydroquinazolinone compounds, which are characterized by a phenyl ring fused with a partially saturated six-membered heterocyclic ring containing two nitrogen atoms. This particular derivative features a pentafluorophenyl group at position 2 and a hydroxyl group at position 3, creating a unique chemical entity with specific physicochemical properties.

The compound has a molecular formula of C14H7F5N2O2 and a molecular weight of 330.21 g/mol. Its structure consists of a 2,3-dihydroquinazolin-4(1H)-one core with a pentafluorophenyl substituent and a hydroxyl group at specific positions. The pentafluorophenyl group contains five fluorine atoms substituted at all positions of the phenyl ring, which significantly influences the electronic properties and reactivity of the molecule.

Chemical Identity and Physical Properties

The following table summarizes the key identifying information and physical properties of 3-hydroxy-2-(pentafluorophenyl)-2,3-dihydroquinazolin-4(1H)-one:

Property	Value
CAS Number	438219-97-7
IUPAC Name	3-hydroxy-2-(2,3,4,5,6-pentafluorophenyl)-1,2-dihydroquinazolin-4-one
Molecular Formula	C14H7F5N2O2
Molecular Weight	330.21 g/mol
Standard InChI	InChI=1S/C14H7F5N2O2/c15-8-7(9(16)11(18)12(19)10(8)17)13-20-6-4-2-1-3-5(6)14(22)21(13)23/h1-4,13,20,23H
Standard InChIKey	PEPFANHCDNJQAE-UHFFFAOYSA-N
SMILES	C1=CC=C2C(=C1)C(=O)N(C(N2)C3=C(C(=C(C(=C3F)F)F)F)F)O
PubChem Compound ID	3278474

The presence of five fluorine atoms in the pentafluorophenyl moiety and the hydroxyl group at position 3 creates a unique electronic environment that influences both chemical reactivity and potential biological interactions.

Synthesis Methods

The synthesis of 3-hydroxy-2-(pentafluorophenyl)-2,3-dihydroquinazolin-4(1H)-one can be approached through various methodologies, drawing from established synthetic routes for similar 2,3-dihydroquinazolin-4(1H)-one derivatives.

General Synthetic Approaches for Dihydroquinazolinones

Several catalytic methods have been reported for the synthesis of structurally related 2,3-dihydroquinazolin-4(1H)-one compounds, which can be adapted for the preparation of the pentafluorophenyl derivative.

One-Pot Catalyzed Reactions

A common approach involves one-pot reactions using various catalysts. For instance, B(C6F5)3 has been utilized as an efficient catalyst for domino strategies to synthesize 2-substituted quinazolinones. This catalyst enables a convenient four-partner, three-step, one-pot synthesis starting from aniline derivatives.

For related dihydroquinazolinone compounds, graphene oxide nanosheets have been employed as catalysts in aqueous medium:

"Anthranilamide (1 mmol) was added to aldehyde/ketone derivative (1 mmol) in aqueous medium (3 ml water) followed by GO nanosheets (25 mg) and oxone (307 mg) at room temperature. The mixture was then stirred for the required period of time."

Isatoic Anhydride-Based Synthesis

Another viable approach utilizes isatoic anhydride as a key reagent:

"A mixture of Isatoic anhydride (500 mg, 3.0 mmol), aryl halides (868 mg, 3.0 mmol), amine (344 mg, 3.4 mmol), Mo(CO)6 (820 mg, 3.0 mmol), Et4N·Br (200 mg, 0.6 mmol), and Bu3N (689 mg, 3.7 mmol), in DMF (5 mL) was heated to 150°C under argon balloon."

For the specific synthesis of 2-hydroxy-2,3-dihydroquinazolin-4-(1H)-one derivatives, a reaction has been described involving isatoic anhydride, aryl halides, and amine in the presence of molybdenum hexacarbonyl:

"A mixture of Isatoic anhydride, aryl halides, amine, Mo(CO)6, Et4N·Br, and Bu3N, in DMF was heated to 150°C under argon balloon. Maintained the reaction mass for 15 to 18 hours and check the progress of reaction as indicated by TLC."

Mechanism of Formation

The general mechanism for forming 2,3-dihydroquinazolin-4(1H)-one derivatives typically involves:

• Nucleophilic attack of the amino group on the carbonyl carbon of the aldehyde/ketone

• Formation of a Schiff base intermediate through dehydration

• Intramolecular cyclization via nucleophilic attack of the nitrogen of the amide group on the imine carbon

For the synthesis of 3-hydroxy-2-(pentafluorophenyl)-2,3-dihydroquinazolin-4(1H)-one specifically, the reaction would likely involve pentafluorobenzaldehyde or a related pentafluorophenyl precursor, with the hydroxyl group at position 3 resulting from specific reaction conditions or subsequent modifications.

Biological Activity and Applications

While specific biological activities of 3-hydroxy-2-(pentafluorophenyl)-2,3-dihydroquinazolin-4(1H)-one are still under investigation, the broader class of 2,3-dihydroquinazolin-4(1H)-one compounds has demonstrated significant biological potential.

Medicinal Chemistry Significance

The 2,3-dihydroquinazolin-4(1H)-one scaffold represents a privileged structure in medicinal chemistry, serving as a core component in numerous biologically active compounds. Research indicates that compounds bearing this structural motif can exhibit diverse biological activities.

The incorporation of a pentafluorophenyl group likely influences the compound's pharmacological properties. Fluorinated compounds generally demonstrate:

• Enhanced metabolic stability

• Increased lipophilicity

• Altered binding affinity to biological targets

• Improved blood-brain barrier penetration in certain cases

Current Research Status and Future Directions

Research on 3-hydroxy-2-(pentafluorophenyl)-2,3-dihydroquinazolin-4(1H)-one is ongoing, with emphasis on synthesis optimization, structural characterization, and exploration of potential biological applications.

Current Research Focus

Current research endeavors are primarily focused on:

• Developing efficient and environmentally friendly synthetic routes

• Comprehensive structural characterization using advanced spectroscopic techniques

• Preliminary screening for biological activities

• Structure-activity relationship studies to understand the impact of the pentafluorophenyl group and the 3-hydroxyl substituent on potential biological functions

Future Research Directions

Based on current trends in dihydroquinazolinone research, several promising directions for future investigation of 3-hydroxy-2-(pentafluorophenyl)-2,3-dihydroquinazolin-4(1H)-one include:

• Comprehensive biological screening against diverse therapeutic targets

• Exploration of its potential as an anti-parasitic agent, building upon findings with related compounds

• Optimization of synthetic methodologies, potentially incorporating green chemistry principles

• Investigation of structure-activity relationships through systematic modification of the core structure

• Development of pharmaceutical formulations if promising bioactivities are identified

As noted in recent literature: "Some in vivo studies are further required to explore the potential of the ligands as non-toxic potent candidates for their use as leishmanial agents." Similar approaches could be applied to 3-hydroxy-2-(pentafluorophenyl)-2,3-dihydroquinazolin-4(1H)-one to fully elucidate its therapeutic potential.